![molecular formula C30H29NO3 B4331431 2-[4-(1-adamantyl)phenoxy]-N-dibenzo[b,d]furan-3-ylacetamide](/img/structure/B4331431.png)
2-[4-(1-adamantyl)phenoxy]-N-dibenzo[b,d]furan-3-ylacetamide
Overview
Description
2-[4-(1-adamantyl)phenoxy]-N-dibenzo[b,d]furan-3-ylacetamide, also known as A-769662, is a small molecule activator of AMP-activated protein kinase (AMPK). AMPK is a metabolic sensor that regulates cellular energy balance, and its activation has been shown to have potential therapeutic benefits in various metabolic diseases.
Mechanism of Action
2-[4-(1-adamantyl)phenoxy]-N-dibenzo[b,d]furan-3-ylacetamide activates AMPK by binding to the γ-subunit of the enzyme, leading to conformational changes that allow for the phosphorylation of the α-subunit by upstream kinases. AMPK activation leads to the inhibition of anabolic pathways and the stimulation of catabolic pathways, resulting in increased energy production and decreased energy consumption.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including increased glucose uptake, fatty acid oxidation, and mitochondrial biogenesis. This compound has also been shown to improve insulin sensitivity and reduce inflammation in animal models of diabetes and obesity. In addition, this compound has been shown to have anti-tumor effects in various cancer cell lines.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-[4-(1-adamantyl)phenoxy]-N-dibenzo[b,d]furan-3-ylacetamide in lab experiments is its specificity for AMPK activation. This compound has been shown to activate AMPK without affecting other kinases or signaling pathways. However, this compound has also been shown to have off-target effects, such as the inhibition of the mTOR pathway, which may complicate the interpretation of some experiments. Another limitation of using this compound is its solubility, as the compound is poorly soluble in water and requires the use of organic solvents.
Future Directions
Future research on 2-[4-(1-adamantyl)phenoxy]-N-dibenzo[b,d]furan-3-ylacetamide could focus on the development of more potent and selective AMPK activators, as well as the identification of new therapeutic applications for the compound. In addition, further studies are needed to fully understand the mechanism of action of this compound and its effects on other signaling pathways. Finally, the use of this compound in clinical trials could be explored for its potential as a therapeutic agent in metabolic diseases and cancer.
Scientific Research Applications
2-[4-(1-adamantyl)phenoxy]-N-dibenzo[b,d]furan-3-ylacetamide has been extensively studied for its potential therapeutic benefits in various metabolic diseases, including diabetes, obesity, and cancer. In vitro and in vivo studies have shown that this compound can activate AMPK in a dose-dependent manner, leading to increased glucose uptake, fatty acid oxidation, and mitochondrial biogenesis. This compound has also been shown to improve insulin sensitivity and reduce inflammation in animal models of diabetes and obesity.
properties
IUPAC Name |
2-[4-(1-adamantyl)phenoxy]-N-dibenzofuran-3-ylacetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C30H29NO3/c32-29(31-23-7-10-26-25-3-1-2-4-27(25)34-28(26)14-23)18-33-24-8-5-22(6-9-24)30-15-19-11-20(16-30)13-21(12-19)17-30/h1-10,14,19-21H,11-13,15-18H2,(H,31,32) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DQHJRWZBLYHISZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CC3CC1CC(C2)(C3)C4=CC=C(C=C4)OCC(=O)NC5=CC6=C(C=C5)C7=CC=CC=C7O6 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C30H29NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
451.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.